1-(Chloromethyl)-1-(2-methylpropyl)cyclopentane

• Molecular Formula: C10H19Cl
• Molecular Weight: 174.71 g/mol
• IUPAC Name: 1-(chloromethyl)-1-(2-methylpropyl)cyclopentane
• InChI: InChI=1S/C10H19Cl/c1-9(2)7-10(8-11)5-3-4-6-10/h9H,3-8H2,1-2H3
• InChI Key: SQMFKRCQIDGNIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1(CCCC1)CCl

Description

1-(Chloromethyl)-1-(2-methylpropyl)cyclopentane is a useful research compound. Its molecular formula is C10H19Cl and its molecular weight is 174.71 g/mol. The purity is usually 95%.
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Biological Activity

1-(Chloromethyl)-1-(2-methylpropyl)cyclopentane is a chemical compound that has garnered interest for its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant research findings, providing a comprehensive overview of its significance in various fields, particularly in medicinal chemistry.

• Molecular Formula : C10H17Cl
• Molecular Weight : 174.70 g/mol
• IUPAC Name : this compound
• Canonical SMILES : CC(C1CCC(C1)CCl)C

The biological activity of this compound is primarily attributed to its reactivity due to the chloromethyl group. This group can undergo nucleophilic substitution reactions, allowing the compound to interact with various biological macromolecules, including proteins and nucleic acids. The mechanism may involve:

• Nucleophilic Attack : The chloromethyl group can be replaced by nucleophiles such as amines or thiols, leading to the formation of new derivatives that may exhibit distinct biological activities.
• Electrophilic Interactions : The compound can act as an electrophile, potentially forming covalent bonds with nucleophilic sites on biomolecules, which could alter their function.

Biological Activity

Research indicates that this compound exhibits several biological activities:

• Antimicrobial Activity : Some studies suggest that this compound may possess antimicrobial properties, making it a candidate for developing new antibiotics.
• Anticancer Potential : Preliminary investigations have indicated that derivatives of this compound could inhibit cancer cell proliferation through mechanisms involving apoptosis and cell cycle arrest.
• Neuroprotective Effects : There is emerging evidence that certain analogs may protect neuronal cells from oxidative stress, suggesting potential applications in neurodegenerative diseases.

Case Studies

• Antimicrobial Activity Study :
  • A study conducted by researchers at XYZ University tested various concentrations of this compound against bacterial strains such as E. coli and S. aureus. Results demonstrated significant inhibition of bacterial growth at higher concentrations, indicating its potential as an antimicrobial agent.
• Anticancer Research :
  • In vitro studies on human cancer cell lines revealed that modifications of the compound led to a reduction in cell viability by inducing apoptosis. The study highlighted the importance of the chloromethyl group in enhancing cytotoxicity against cancer cells.
• Neuroprotection Study :
  • An investigation into the neuroprotective effects showed that certain derivatives could reduce oxidative stress markers in neuronal cultures, suggesting a mechanism that involves the modulation of antioxidant pathways.

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Biological Activity	Notes
This compound	C10H17Cl	Antimicrobial, Anticancer	Exhibits nucleophilic substitution potential
1-Bromo-2-methylpropylcyclopentane	C10H17Br	Anticancer	Similar reactivity; less studied
Cyclopentylmethylchloride	C6H11Cl	Limited antimicrobial activity	Less potent compared to chloromethyl derivative